13,13-dimethyl-7-oxatetracyclo[7.5.0.01,5.02,12]tetradecane-4,8-dione
13,13-dimethyl-7-oxatetracyclo[7.5.0.01,5.02,12]tetradecane-4,8-dione
Quadrone is a delta-lactone.
10,10-Dimethyloctahydro-6,8b-ethanocyclopenta(de)isochromene-1,4-dione is a natural product found in Aspergillus terreus with data available.
10,10-Dimethyloctahydro-6,8b-ethanocyclopenta(de)isochromene-1,4-dione is a natural product found in Aspergillus terreus with data available.
Brand Name:
Vulcanchem
CAS No.:
66550-08-1
VCID:
VC20765263
InChI:
InChI=1S/C15H20O3/c1-14(2)7-15-9-4-3-8(14)10(15)5-12(16)11(15)6-18-13(9)17/h8-11H,3-7H2,1-2H3/t8-,9+,10-,11+,15-/m0/s1
SMILES:
CC1(CC23C4CCC1C2CC(=O)C3COC4=O)C
Molecular Formula:
C15H20O3
Molecular Weight:
248.32 g/mol
13,13-dimethyl-7-oxatetracyclo[7.5.0.01,5.02,12]tetradecane-4,8-dione
CAS No.: 66550-08-1
Cat. No.: VC20765263
Molecular Formula: C15H20O3
Molecular Weight: 248.32 g/mol
* For research use only. Not for human or veterinary use.
![13,13-dimethyl-7-oxatetracyclo[7.5.0.01,5.02,12]tetradecane-4,8-dione - 66550-08-1](/images/no_structure.jpg)
Specification
| Description | Quadrone is a delta-lactone. 10,10-Dimethyloctahydro-6,8b-ethanocyclopenta(de)isochromene-1,4-dione is a natural product found in Aspergillus terreus with data available. |
|---|---|
| CAS No. | 66550-08-1 |
| Molecular Formula | C15H20O3 |
| Molecular Weight | 248.32 g/mol |
| IUPAC Name | (1S,2S,5R,9S,12S)-13,13-dimethyl-7-oxatetracyclo[7.5.0.01,5.02,12]tetradecane-4,8-dione |
| Standard InChI | InChI=1S/C15H20O3/c1-14(2)7-15-9-4-3-8(14)10(15)5-12(16)11(15)6-18-13(9)17/h8-11H,3-7H2,1-2H3/t8-,9+,10-,11+,15-/m0/s1 |
| Standard InChI Key | BBIDMUQZCCGABN-UXSWQMMLSA-N |
| Isomeric SMILES | CC1(C[C@]23[C@@H]4CC[C@H]1[C@@H]2CC(=O)[C@H]3COC4=O)C |
| SMILES | CC1(CC23C4CCC1C2CC(=O)C3COC4=O)C |
| Canonical SMILES | CC1(CC23C4CCC1C2CC(=O)C3COC4=O)C |
| Appearance | Colourless to light tan residue |
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